Nicotine N-oxide Nicotine N-oxide
Brand Name: Vulcanchem
CAS No.: 2820-55-5
VCID: VC0013764
InChI: InChI=1S/C10H14N2O/c1-11-6-3-5-10(11)9-4-2-7-12(13)8-9/h2,4,7-8,10H,3,5-6H2,1H3/t10-/m0/s1
SMILES: CN1CCCC1C2=C[N+](=CC=C2)[O-]
Molecular Formula: C10H14N2O
Molecular Weight: 178.23 g/mol

Nicotine N-oxide

CAS No.: 2820-55-5

VCID: VC0013764

Molecular Formula: C10H14N2O

Molecular Weight: 178.23 g/mol

* For research use only. Not for human or veterinary use.

Nicotine N-oxide - 2820-55-5

Description

Nicotine N-oxide is an oxidation product of nicotine . Flavin-containing monooxygenase is responsible for the oxygen transfer in this process . Nicotine N'-oxide is a primary metabolite of nicotine, though only a small percentage of nicotine absorbed by smokers is metabolized this way . It primarily reduces back to nicotine, which may lead to the recycling of nicotine in the body . There are different forms of Nicotine N-oxide, such as (S)-nicotine 1-N-oxide and (1'S,2'S)-nicotine-1'-N-oxide, which are stereoisomers .

Nicotinic acid N-oxide, sharing a similar naming convention, is an organic compound derived from nicotinic acid through oxidation . It serves as a precursor in synthesizing drugs like niflumic acid and pranoprofen . Nicotine-1'-N-oxide belongs to the class of organic compounds known as pyrrolidinylpyridines . It has been detected in various foods, including black chokeberries, garden onions, barleys, gooseberries, and highbush blueberries, suggesting it could be a biomarker for the consumption of these foods .

The molecular weight of nicotine N-oxide is 178.23 g/mol . It is a member of the class of pyridine N-oxides and a N-alkylpyrrolidine . The IUPAC name for Nicotine-1'-N-oxide is 1-methyl-2-(pyridin-3-yl)pyrrolidin-1-ium-1-olate .

CAS No. 2820-55-5
Product Name Nicotine N-oxide
Molecular Formula C10H14N2O
Molecular Weight 178.23 g/mol
IUPAC Name 3-[(2S)-1-methylpyrrolidin-2-yl]-1-oxidopyridin-1-ium
Standard InChI InChI=1S/C10H14N2O/c1-11-6-3-5-10(11)9-4-2-7-12(13)8-9/h2,4,7-8,10H,3,5-6H2,1H3/t10-/m0/s1
Standard InChIKey YHXKVHQFWVYXIC-JTQLQIEISA-N
SMILES CN1CCCC1C2=C[N+](=CC=C2)[O-]
Canonical SMILES CN1CCCC1C2=C[N+](=CC=C2)[O-]
Synonyms 3-[(2S)-1-Methyl-2-pyrrolidinyl]pyridine 1-Oxide; Nicotine N-Oxide; Nicotine 1-Oxide; (S)-3-(1-Methyl-2-pyrrolidinyl)pyridine 1-Oxide; Nicotine 1-N-Oxide;
PubChem Compound 211457
Last Modified Sep 14 2023

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